N-{4-[(2-methoxyanilino)sulfonyl]phenyl}-1-methyl-1H-pyrazole-3-carboxamide

• Molecular Formula: C18H18N4O4S
• Molecular Weight: 386.4 g/mol
• IUPAC Name: N-[4-[(2-methoxyphenyl)sulfamoyl]phenyl]-1-methylpyrazole-3-carboxamide
• InChI: InChI=1S/C18H18N4O4S/c1-22-12-11-16(20-22)18(23)19-13-7-9-14(10-8-13)27(24,25)21-15-5-3-4-6-17(15)26-2/h3-12,21H,1-2H3,(H,19,23)
• InChI Key: JCNZJTTWHQSNDM-UHFFFAOYSA-N
• SMILES: CN1C=CC(=N1)C(=O)NC2=CC=C(C=C2)S(=O)(=O)NC3=CC=CC=C3OC

Description

N-{4-[(2-methoxyanilino)sulfonyl]phenyl}-1-methyl-1H-pyrazole-3-carboxamide, also known as NSC-743380 or MP-470, is a small molecule inhibitor that has been extensively studied for its potential use in cancer research. This compound was first identified by the National Cancer Institute (NCI) as part of a screening program to identify new anti-cancer agents. Since then, NSC-743380 has been the subject of numerous studies investigating its synthesis, mechanism of action, and potential applications in cancer research.

Mechanism of Action

The exact mechanism of action of N-{4-[(2-methoxyanilino)sulfonyl]phenyl}-1-methyl-1H-pyrazole-3-carboxamide is not fully understood, but it is believed to work by inhibiting several different signaling pathways that are involved in cancer cell growth and survival. Specifically, this compound has been shown to inhibit the activity of several different kinases, including DNA-dependent protein kinase (DNA-PK), ataxia-telangiectasia mutated (ATM), and ataxia-telangiectasia and Rad3-related (ATR). These kinases play important roles in DNA damage repair and cell cycle regulation, and their inhibition by this compound can lead to cancer cell death.
Biochemical and Physiological Effects:
Studies have shown that this compound can induce apoptosis (programmed cell death) in cancer cells, as well as inhibit cancer cell migration and invasion. In addition, this compound has been shown to have anti-angiogenic effects, meaning that it can inhibit the growth of new blood vessels that are necessary for tumor growth and metastasis.

Advantages and Limitations for Lab Experiments

One advantage of N-{4-[(2-methoxyanilino)sulfonyl]phenyl}-1-methyl-1H-pyrazole-3-carboxamide is that it has been extensively studied in preclinical models, and its anti-tumor activity has been demonstrated in a variety of different cancer cell lines. However, one limitation of this compound is that its mechanism of action is not fully understood, which makes it difficult to predict its effectiveness in different types of cancer.

Future Directions

Future research on N-{4-[(2-methoxyanilino)sulfonyl]phenyl}-1-methyl-1H-pyrazole-3-carboxamide could focus on several different areas. One area of interest is the development of more potent and selective inhibitors of DNA-PK, ATM, and ATR, which could lead to increased anti-tumor activity and fewer side effects. Another area of interest is the identification of biomarkers that could predict which patients would be most likely to benefit from treatment with this compound. Finally, future studies could investigate the potential use of this compound in combination with other anti-cancer agents to enhance its effectiveness.

Synthesis Methods

The synthesis of N-{4-[(2-methoxyanilino)sulfonyl]phenyl}-1-methyl-1H-pyrazole-3-carboxamide is a multi-step process that involves the reaction of several different chemical compounds. The first step involves the reaction of 2-chloro-4-nitroaniline with 2-methoxyaniline to form 4-nitro-2-{[(2-methoxyphenyl)amino]sulfonyl}aniline. This compound is then reduced using sodium dithionite to form 4-amino-2-{[(2-methoxyphenyl)amino]sulfonyl}aniline. The final step involves the reaction of 4-amino-2-{[(2-methoxyphenyl)amino]sulfonyl}aniline with 3-methyl-1H-pyrazole-5-carboxylic acid to form this compound.

Scientific Research Applications

N-{4-[(2-methoxyanilino)sulfonyl]phenyl}-1-methyl-1H-pyrazole-3-carboxamide has been extensively studied for its potential use in cancer research. Studies have shown that this compound has anti-tumor activity against a variety of different cancer cell lines, including breast, lung, colon, and pancreatic cancer. This compound has also been shown to enhance the effectiveness of other anti-cancer agents, such as radiation therapy and chemotherapy.